![molecular formula C18H21ClFN3O4S B2877930 methyl 1-(2-chloro-6-fluorobenzyl)-3-((3-methylpiperidin-1-yl)sulfonyl)-1H-pyrazole-4-carboxylate CAS No. 1251602-05-7](/img/structure/B2877930.png)
methyl 1-(2-chloro-6-fluorobenzyl)-3-((3-methylpiperidin-1-yl)sulfonyl)-1H-pyrazole-4-carboxylate
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Description
Methyl 1-(2-chloro-6-fluorobenzyl)-3-((3-methylpiperidin-1-yl)sulfonyl)-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C18H21ClFN3O4S and its molecular weight is 429.89. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Applications
In pharmacology, compounds similar to methyl 1-(2-chloro-6-fluorobenzyl)-3-((3-methylpiperidin-1-yl)sulfonyl)-1H-pyrazole-4-carboxylate have been explored for their potential as GPR39 agonists, which are modulated allosterically by zinc. This modulation suggests a role for such compounds in the regulation of physiological pathways mediated by G protein-coupled receptors, offering insights into novel therapeutic avenues (Sato et al., 2016).
Chemical Synthesis and Characterization
In chemical synthesis, related compounds have been used to explore stereochemical aspects impacting insecticidal activity, highlighting the importance of molecular configuration in determining biological effects (Hasan et al., 1996). Additionally, these compounds have been involved in the synthesis of novel structures, such as benzoxathiin derivatives, through direct reactions, showcasing their utility in expanding chemical libraries (Qaisi et al., 2004).
Biological Activity
In biological research, the compound's derivatives have shown antibacterial properties, signifying their potential in addressing microbial resistance issues. The structural modifications of such compounds have been linked to their activity spectrum, providing a basis for the development of new antibacterial agents (Aziz‐ur‐Rehman et al., 2017).
Agricultural Applications
In agriculture, pyrazoline derivatives, which are chemically related, have been investigated for their insecticidal properties against pests such as cockroaches and houseflies. The efficacy of these compounds can be influenced by their stereochemistry, which is crucial for optimizing their use in pest management strategies (Hasan et al., 1996).
properties
IUPAC Name |
methyl 1-[(2-chloro-6-fluorophenyl)methyl]-3-(3-methylpiperidin-1-yl)sulfonylpyrazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClFN3O4S/c1-12-5-4-8-23(9-12)28(25,26)17-14(18(24)27-2)11-22(21-17)10-13-15(19)6-3-7-16(13)20/h3,6-7,11-12H,4-5,8-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDLKWUOPOBDLMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)S(=O)(=O)C2=NN(C=C2C(=O)OC)CC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClFN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 1-(2-chloro-6-fluorobenzyl)-3-((3-methylpiperidin-1-yl)sulfonyl)-1H-pyrazole-4-carboxylate |
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